Cas no 88847-66-9 (Phosphonic acid, methyl-, bis(3,5-dimethylphenyl)ester (9CI))

• Product Name: Phosphonic acid, methyl-, bis(3,5-dimethylphenyl)ester (9CI)
• CAS No: 88847-66-9
• MF: C₁₇H₂₁O₃P
• MW: 304.320605993271
• CID: 734028
• PubChem ID: 56843685
• Update Time: 2025-04-19

Phosphonic acid, methyl-, bis(3,5-dimethylphenyl)ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, methyl-, bis(3,5-dimethylphenyl)ester (9CI)
• 1-[(3,5-dimethylphenoxy)-methylphosphoryl]oxy-3,5-dimethylbenzene
• Phosphonic acid, methyl-, bis(3,5-dimethylphenyl) ester
• DTXSID80237372
• 88847-66-9
• SCHEMBL14204635

• Inchi： 1S/C17H21O3P/c1-12-6-13(2)9-16(8-12)19-21(5,18)20-17-10-14(3)7-15(4)11-17/h6-11H,1-5H3
• InChI Key： QHVKDBCTUHRTIN-UHFFFAOYSA-N
• SMILES： P(C)(=O)(OC1C=C(C)C=C(C)C=1)OC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 304.12283153g/mol
• Monoisotopic Mass: 304.12283153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 35.5Ų